Cas no 137724-66-4 (3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE)
137724-66-4 structure
Product Name:3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE
CAS No:137724-66-4
MF:C7H3ClFNS
MW:187.621822595596
MDL:MFCD00060700
CID:91771
PubChem ID:518820
Update Time:2025-04-18
3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Chemical and Physical Properties
Names and Identifiers
-
- 3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE
- ART-CHEM-BB B006856
- AKOS B006856
- 2-CHLORO-1-FLUORO-4-ISOTHIOCYANATO-BENZENE
- TIMTEC-BB SBB003683
- Benzene, 2-chloro-1-fluoro-4-isothiocyanato- (9CI)
- 2-chloro-1-fluoro-4-isothiocyanatobenzene
- 3-chloro-4-fluorobenzenisothiocyanate
- BENZENE, 2-CHLORO-1-FLUORO-4-ISOTHIOCYANATO-
- AKOS000308169
- 3-chloro-4-fluorophenylisothiocyanate
- MFCD00060700
- SCHEMBL1018986
- FT-0615397
- EN300-17031
- 137724-66-4
- 3-chloro-4-fluorophenyl isothiocyanate, AldrichCPR
- SY019594
- NS-01707
- 2-Chloro-1-fluoro-4-isothiocyanatobenzene #
- DTXSID10333836
- BBL015224
- G77746
- ALBB-013131
- STK299980
- DB-042400
-
- MDL： MFCD00060700
- Inchi： 1S/C7H3ClFNS/c8-6-3-5(10-4-11)1-2-7(6)9/h1-3H
- InChI Key： BUVRIIKIGKFOKD-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)N=C=S)F
Computed Properties
- Exact Mass: 186.96600
- Monoisotopic Mass: 186.965876
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 44.4
Experimental Properties
- Color/Form: Colorless liquid with pungent smell
- Density: 1.31
- Boiling Point: 115-117 °C (11 mmHg)
- Flash Point: 130-132°C/15mm
- PSA: 44.45000
- LogP: 3.21340
- Sensitiveness: Moisture Sensitive/Lachrymatory
- Solubility: Not determined
3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Security Information
- Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
- Hazardous Material transportation number：2810
- Hazard Category Code： 23/24/25-22
- Safety Instruction： S45-S36/37/39-S28A
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R23/24/25
- Packing Group：III
- Safety Term：6.1
3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008759-5g |
3-Chloro-4-fluorophenyl isothiocyanate |
137724-66-4 | 97% | 5g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 008759-10g |
3-Chloro-4-fluorophenyl isothiocyanate |
137724-66-4 | 97% | 10g |
￡51.00 | 2022-03-01 | |
| Fluorochem | 008759-25g |
3-Chloro-4-fluorophenyl isothiocyanate |
137724-66-4 | 97% | 25g |
￡83.00 | 2022-03-01 | |
| Fluorochem | 008759-1g |
3-Chloro-4-fluorophenyl isothiocyanate |
137724-66-4 | 97% | 1g |
￡18.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C922797-25mg |
2-Chloro-1-fluoro-4-isothiocyanatobenzene |
137724-66-4 | 98% | 25mg |
￥283.50 | 2022-09-29 | |
| TRC | C382583-25mg |
3-Chloro-4-fluorophenyl Isothiocyanate |
137724-66-4 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C382583-50mg |
3-Chloro-4-fluorophenyl Isothiocyanate |
137724-66-4 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C382583-200mg |
3-Chloro-4-fluorophenyl Isothiocyanate |
137724-66-4 | 200mg |
$ 80.00 | 2022-06-06 | ||
| Chemenu | CM460151-1g |
Benzene, 2-chloro-1-fluoro-4-isothiocyanato- |
137724-66-4 | 95%+ | 1g |
$55 | 2022-06-13 | |
| abcr | AB112195-5 g |
3-Chloro-4-fluorophenyl isothiocyanate; 95% |
137724-66-4 | 5g |
€118.00 | 2022-03-05 |
3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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